Cas no 2491-15-8 (N-Formylglycine)

• Product Name: N-Formylglycine
• CAS No: 2491-15-8
• MF: C₃H₅NO₃
• MW: 103.076700925827
• MDL: MFCD00037360
• CID: 43063
• PubChem ID: 75606
• Update Time: 2025-05-21

N-Formylglycine Chemical and Physical Properties

Names and Identifiers

• 2-Formamidoacetic acid
• N-Formylglycine
• For-Gly-OH
• EINECS 219-649-8
• FGly
• formylaminoacetic acid
• Formylglycin
• Formylglycine
• Glycine,N-formyl
• N-For-Gly-OH
• N-Hydroxymethyleneglycine
• (Formylamino)aceticacid
• NSC 15826
• Glycine, N-formyl-
• (Formylamino)acetic acid
• n-formylglycin
• n-formyl-glycine
• UGJBHEZMOKVTIM-UHFFFAOYSA-N
• 11F24CG16M
• glycal
• formyl-glycine
• N-formyl glycine
• Formyl-Gly-OH
• formamidoacetic acid
• n-alpha-formyl-glycine
• 2-formamidoethanoic acid
• FT-0652735
• J-015722
• Q27109410
• J-523578
• CHEBI:21717
• N-Formylglycine, >=98.0%
• A817541
• NSC-15826
• 2-formamidoacetic acid;N-Formylglycine
• NS00046863
• BRN 1749108
• AKOS005207207
• DTXSID10179615
• AC8948
• HY-128735
• SY052094
• UNII-11F24CG16M
• 2491-15-8
• 4-04-00-02398 (Beilstein Handbook Reference)
• EN300-143652
• CS-0102520
• F0121
• s3125
• MFCD00037360
• AH-034/32838045
• SCHEMBL8152121
• AS-56963
• NSC15826
• (Formylamino)acetic acid #
• SCHEMBL25480
• STK256610
• (Formylamino)acetic Acid; 2-Formamidoacetic Acid; Formylglycine; NSC 15826
• DB-030189
• 1ST170117
• DTXCID70102106
• 219-649-8
• MSK170117

• MDL： MFCD00037360
• Inchi： 1S/C3H5NO3/c5-2-4-1-3(6)7/h2H,1H2,(H,4,5)(H,6,7)
• InChI Key： UGJBHEZMOKVTIM-UHFFFAOYSA-N
• SMILES： OC(CNC=O)=O
• BRN： 1749108

Computed Properties

• Exact Mass: 103.02700
• Monoisotopic Mass: 103.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.4873 (rough estimate)
• Melting Point: 149-151 °C
• Boiling Point: 450.2℃/760mmHg
• Flash Point: 226.1±24.0 °C
• Refractive Index: 1.4940 (estimate)
• Water Partition Coefficient: very faint turbidity
• PSA: 66.40000
• LogP: -0.15620
• Solubility: Not determined
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

N-Formylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：MC0547000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Formylglycine

Comprehensive Overview of N-Formylglycine (CAS No. 2491-15-8): Properties, Applications, and Research Insights

N-Formylglycine (CAS No. 2491-15-8), also known as 2-formamidoacetic acid, is a derivative of the amino acid glycine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and versatile applications. With the increasing demand for peptide synthesis intermediates and enzyme cofactors, N-Formylglycine has become a focal point in modern scientific studies. Researchers and industries alike are exploring its potential in biocatalysis, drug development, and biomarker discovery, making it a compound of high relevance in contemporary science.

The molecular structure of N-Formylglycine features a formyl group attached to the nitrogen atom of glycine, which imparts distinct chemical reactivity. This modification is critical in post-translational modifications of proteins, particularly in the activation of sulfatases. The CAS No. 2491-15-8 identifier ensures precise identification in chemical databases, aiding researchers in high-throughput screening and molecular docking studies. Recent advancements in proteomics and metabolomics have further highlighted the role of N-Formylglycine in understanding cellular signaling pathways and disease mechanisms.

One of the most intriguing aspects of N-Formylglycine is its involvement in enzyme engineering. Scientists are leveraging its properties to design artificial enzymes with enhanced catalytic efficiency. For instance, the compound serves as a precursor in the synthesis of FGly residues, which are essential for the activity of sulfatase enzymes. This application aligns with the growing interest in sustainable biocatalysts and green chemistry, addressing global concerns about environmental sustainability and renewable energy.

In the pharmaceutical sector, N-Formylglycine is explored for its potential in drug formulation and targeted therapy. Its ability to modulate protein function makes it a candidate for treating lysosomal storage disorders and other rare genetic diseases. Additionally, the compound's role in post-translational modification has implications for cancer research, particularly in understanding tumor microenvironment dynamics. These applications resonate with current trends in personalized medicine and precision oncology, which dominate healthcare discussions today.

From a commercial perspective, the demand for N-Formylglycine is driven by its utility in biopharmaceutical manufacturing and diagnostic reagent production. Companies specializing in fine chemicals and life science reagents are investing in scalable synthesis methods to meet industry needs. The compound's compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques further enhances its appeal for quality control and analytical testing.

In summary, N-Formylglycine (CAS No. 2491-15-8) stands at the intersection of chemistry, biology, and medicine. Its multifaceted applications—from enzyme design to therapeutic development—underscore its importance in advancing scientific knowledge and industrial innovation. As research continues to uncover new roles for this compound, its relevance in addressing global health challenges and scientific breakthroughs will only grow.